Cas no 1388045-67-7 (5-Fluoro-2-iodo-1H-indole)

• Product Name: 5-Fluoro-2-iodo-1H-indole
• CAS No: 1388045-67-7
• MF: C₈H₅FIN
• MW: 261.0349
• CID: 4673043
• PubChem ID: 71020308
• Update Time: 2025-11-02

5-Fluoro-2-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-iodo-1H-indole
• 1H-Indole, 5-fluoro-2-iodo-
• FCH2288441
• Z2469657468
• 5-Fluoro-2-iodo-1H-indole

• Inchi： 1S/C8H5FIN/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-4,11H
• InChI Key： JLKBFTSWAACSAY-UHFFFAOYSA-N
• SMILES： IC1=C([H])C2C([H])=C(C([H])=C([H])C=2N1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Fluoro-2-iodo-1H-indole

5-Fluoro-2-iodo-1H-indole (CAS 1388045-67-7): A Versatile Building Block in Medicinal Chemistry

The 5-Fluoro-2-iodo-1H-indole (CAS 1388045-67-7) represents an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This fluorinated indole derivative serves as a valuable scaffold for developing novel bioactive molecules, particularly in the field of kinase inhibitors and cancer therapeutics. The presence of both fluoro and iodo substituents on the indole ring makes this compound exceptionally useful for various cross-coupling reactions in drug discovery programs.

Recent trends in medicinal chemistry highlight the growing demand for halogenated indole compounds, with 5-Fluoro-2-iodo-1H-indole being particularly sought after for its unique electronic properties. The fluoro group at the 5-position enhances metabolic stability, while the iodo substituent at the 2-position provides an excellent handle for palladium-catalyzed coupling reactions. These characteristics make it an ideal intermediate for constructing complex molecules targeting protein-protein interactions and enzyme inhibition.

The synthesis of 5-Fluoro-2-iodo-1H-indole typically involves sequential halogenation of the indole core. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, responding to the pharmaceutical industry's need for green chemistry solutions. Researchers are particularly interested in optimizing the regioselective iodination process while maintaining high yields and purity standards required for drug development applications.

In drug discovery, 5-Fluoro-2-iodo-1H-indole derivatives have shown promise in several therapeutic areas. The compound's structural features allow for easy modification, making it a popular choice for designing selective kinase inhibitors. Current research explores its potential in developing treatments for neurodegenerative disorders and inflammatory conditions, with particular interest in its ability to modulate specific biological pathways while maintaining favorable pharmacokinetic properties.

The market for fluorinated pharmaceutical intermediates like 5-Fluoro-2-iodo-1H-indole has grown substantially in recent years. Pharmaceutical companies and contract research organizations frequently search for reliable suppliers of this high-purity indole derivative, especially those offering custom synthesis services and GMP-grade materials. The compound's versatility in medicinal chemistry applications ensures continued demand from both academic and industrial researchers.

Analytical characterization of 5-Fluoro-2-iodo-1H-indole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's structural integrity and purity, which are critical parameters for its use in high-throughput screening and lead optimization processes. Recent advancements in analytical technology have improved the detection and quantification of potential impurities, meeting the stringent requirements of pharmaceutical quality control.

Storage and handling of 5-Fluoro-2-iodo-1H-indole require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in light-protected containers at controlled temperatures helps maintain its stability. The compound's shelf life and storage conditions are frequent topics of inquiry among researchers, emphasizing the need for clear technical documentation from suppliers.

Future research directions for 5-Fluoro-2-iodo-1H-indole chemistry include exploring novel catalytic systems for its functionalization and investigating its potential in bioconjugation strategies. The growing interest in targeted drug delivery systems and theranostic agents may further expand the applications of this versatile building block. As synthetic methodologies continue to evolve, 5-Fluoro-2-iodo-1H-indole will likely remain a valuable tool for medicinal chemists developing next-generation therapeutics.